Cas no 53126-63-9 (satratoxin G)

• Product Name: satratoxin G
• CAS No: 53126-63-9
• Molecular Formula: C₂₉H₃₆O₁₀
• Molecular Weight: 544.5901
• CID: 937988
• PubChem ID: 23305158

satratoxin G Properties

Names and Identifiers

• satratoxin G
• (6E,8Z,12R,12aS,14R,15aR,19aR)-24-hydroxy-5-(1-hydroxyethyl)-12a,17-dimethyl-2,3,12,12a,18,19-hexahydro-14H,15aH-spiro[1a,5:12,14-dimethanooxireno[8,9][1,6,12]trioxacyclooctadecino[3,4-d]chromene-13,2'-oxirane]-10,22(5H,22aH)-dione
• (7'R,12'R,14'R,16'S,17'R,20'Z,22'E)-28'-Hydroxy-24'-(1-hydroxyethyl)-10',16'-dimethyl-4'H,19'H-spiro[oxirane-2,15'-[2,5,13,18,25]pentaoxahexacyclo[22.3.1.1~14,17~.0~1,3~.0~7,12~.0~7,16~]nonacosa[10,20,22]tri
• (20Z,22E)-28-hydroxy-24-(1-hydroxyethyl)-10,16-dimethylspiro[2,5,13,18,25-pentaoxahexacyclo[22.3.1.114,17.01,3.07,12.07,16]nonacosa-10,20,22-triene-15,2'-oxirane]-4,19-dione
• 53126-63-9
• (20Z,22Z)-28-Hydroxy-24-(1-hydroxyethyl)-10,16-dimethylspiro[2,5,13,18,25-pentaoxahexacyclo[22.3.1.114,17.01,3.07,12.07,16]nonacosa-10,20,22-triene-15,2'-oxirane]-4,19-dione
• 2',3'-Epoxy-2',3'-dihydrosatratoxin H
• isosatratoxin G

• InChIKey： GTONGKBINDTWOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H36O10/c1-16-7-9-26-14-34-23(32)22-28(39-22)10-11-35-27(17(2)30,24(28)33)8-5-4-6-21(31)38-18-13-20(37-19(26)12-16)29(15-36-29)25(18,26)3/h4-6,8,12,17-20,22,24,30,33H,7,9-11,13-15H2,1-3H3
• SMILES： [H]C=1C(=O)OC2([H])CC3([H])OC4([H])C=C(C)CCC4(COC(=O)C5([H])OC65CCOC(C([H])=C([H])C1[H])(C([H])(O)C)C6([H])O)C2(C)C73OC7

Computed Properties

• Exact Mass: 544.23084734g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 1
• Monoisotopic Mass: 544.23084734g/mol
• Heavy Atom Count: 39
• Complexity: 1190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes